Hanging Pt hollow nanocrystal assemblies on graphene resulting in an enhanced electrocatalyst†

Chemical Communications Pub Date: 2012-08-17 DOI: 10.1039/C2CC35562K

Abstract

Pt hollow nanostructures assembled by nanocrystals were in situ grown and hung onto graphene layers to combine the merits from favorable catalyst morphology control and synergetic improvement effect of the graphene support, resulting in a composite with enhanced electrocatalytic performance.

Graphical abstract: Hanging Pt hollow nanocrystal assemblies on graphene resulting in an enhanced electrocatalyst
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